Cas no 899215-13-5 (3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one
• CAS No: 899215-13-5
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 6195191
• PubChem ID: 18559333
• Update Time: 2025-06-14

3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one
• F1603-0315
• 3-(4-ethoxyphenyl)sulfonyl-1,6-dimethylquinolin-4-one
• 899215-13-5
• 3-((4-ethoxyphenyl)sulfonyl)-1,6-dimethylquinolin-4(1H)-one
• AKOS001838884

• Inchi： 1S/C19H19NO4S/c1-4-24-14-6-8-15(9-7-14)25(22,23)18-12-20(3)17-10-5-13(2)11-16(17)19(18)21/h5-12H,4H2,1-3H3
• InChI Key： XWIDYOZYXQDAKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1=CN(C)C2C=CC(C)=CC=2C1=O)(=O)=O

Computed Properties

• Exact Mass: 357.10347926g/mol
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one

Research Brief on 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one (CAS: 899215-13-5): Recent Advances and Applications

3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one (CAS: 899215-13-5) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors, making it a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in disease treatment.

The compound's structure features a quinolin-4-one core substituted with a 4-ethoxybenzenesulfonyl group and two methyl groups at positions 1 and 6. This configuration imparts distinct physicochemical properties, such as improved solubility and stability, which are critical for its biological activity. Recent synthetic methodologies have optimized the production of 899215-13-5, enabling higher yields and purity, which are essential for preclinical and clinical studies. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

In terms of biological activity, 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one has shown promising results in modulating key signaling pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on specific kinases involved in inflammatory and oncogenic processes. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain cancers. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders, although further research is needed to validate these claims.

Recent preclinical studies have also investigated the pharmacokinetics and toxicity profile of 899215-13-5. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects at therapeutic doses. However, long-term toxicity studies are still underway to assess its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical trials, with the goal of developing novel therapeutics based on this compound.

In conclusion, 3-(4-ethoxybenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in diverse disease models. The continued investigation of this compound may pave the way for innovative treatments in areas with unmet medical needs.